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For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Bifunctional Silane
(3-Chloropropyl)ethoxydimethylsilane is an organofunctional alkoxysilane, a class of

molecules renowned for their ability to bridge the interface between inorganic and organic

materials. Its unique bifunctional nature—possessing a hydrolyzable ethoxy group for inorganic

surface binding and a reactive chloropropyl group for subsequent organic transformations—

makes it a valuable tool in materials science, nanotechnology, and drug development. This

guide provides a comprehensive overview of its chemical properties, synthesis, mechanism of

action, and key applications, with a focus on its utility for creating functionalized surfaces for

advanced research.

Molecular Profile and Physicochemical Properties
The fundamental identity and characteristics of (3-Chloropropyl)ethoxydimethylsilane are

summarized below. These properties are critical for designing experimental conditions,

ensuring safe handling, and predicting its reactivity.
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Chemical Formula: C₇H₁₇ClOSi[1]

Molecular Weight: 180.75 g/mol [1]

IUPAC Name: 3-chloropropyl-ethoxy-dimethylsilane[1]

CAS Number: 13508-63-9[1]

Property Value Source

Molecular Weight 180.75 g/mol [1]

Density ~0.941 g/mL at 25 °C [2] (for methoxy analog)

Boiling Point ~170-171 °C [2] (for methoxy analog)

Refractive Index ~1.4278 at 20 °C [2] (for methoxy analog)

Flash Point ~39 °C [2] (for methoxy analog)

Synonyms
Silane, (3-

chloropropyl)ethoxydimethyl-
[1]

Synthesis and Mechanism of Action
Synthesis Pathway
The primary industrial route for synthesizing chloropropyl-functionalized silanes is through the

hydrosilylation of allyl chloride. For (3-Chloropropyl)ethoxydimethylsilane, this involves the

platinum-catalyzed addition of ethoxydimethylsilane across the double bond of allyl chloride.

This reaction is highly efficient and atom-economical, typically favoring the terminal (γ) addition

product, which is crucial for the accessibility of the chloro group.[3][4][5]
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Allyl Chloride
(H₂C=CH-CH₂Cl)

(3-Chloropropyl)ethoxydimethylsilane
(Cl-CH₂CH₂CH₂-Si(CH₃)₂(OC₂H₅))

+

Ethoxydimethylsilane
(H-Si(CH₃)₂(OC₂H₅))

HydrosilylationPlatinum Catalyst
(e.g., Karstedt's)
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Synthesis via Platinum-Catalyzed Hydrosilylation.

Mechanism of Surface Coupling
The utility of (3-Chloropropyl)ethoxydimethylsilane in surface modification hinges on a two-

step process: hydrolysis followed by condensation. This mechanism allows for the formation of

a durable, covalent siloxane bond (Si-O-Si) between the silane and a hydroxyl-bearing

substrate.

Hydrolysis: In the presence of water (often trace amounts in the solvent or on the substrate

surface), the ethoxy group hydrolyzes to form a reactive silanol group (-Si-OH). This step is

the rate-limiting activation of the molecule.

Condensation: The newly formed silanol group condenses with a hydroxyl group (-OH) on

the substrate surface (e.g., silica, glass, metal oxides). This reaction forms a stable siloxane

linkage and releases ethanol as a byproduct.
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(3-Chloropropyl)ethoxydimethylsilane
Cl-R-Si(CH₃)₂(OC₂H₅)

Hydrolysis
(+ H₂O, - C₂H₅OH)

Step 1

Reactive Silanol Intermediate
Cl-R-Si(CH₃)₂(OH)

Condensation
(- H₂O)

Step 2

Substrate Surface
Substrate-(OH)

Functionalized Surface
Substrate-O-Si(CH₃)₂(R-Cl)

Click to download full resolution via product page

Mechanism of Covalent Surface Attachment.

Core Applications in Research and Development
The bifunctional nature of this silane is the cornerstone of its applications. It acts as a

molecular linker, preparing surfaces for further chemical functionalization.

Surface Modification and Functionalization
The most common application is the modification of inorganic surfaces. By grafting (3-
Chloropropyl)ethoxydimethylsilane, a surface that is otherwise relatively inert can be

endowed with a high density of reactive chloropropyl groups. This "primed" surface becomes a

versatile platform for covalently attaching a wide range of molecules via nucleophilic

substitution of the chloride atom.[6]
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Relevance in Drug Development and Nanomedicine
In the field of drug development, surface-functionalized nanoparticles are critical for creating

advanced drug delivery systems.[7][8][9] Inorganic nanoparticles, such as those made from

silica (SiO₂) or iron oxide (Fe₃O₄), offer a stable, biocompatible core. However, to be effective

carriers, their surfaces must be modified.

(3-Chloropropyl)ethoxydimethylsilane is an ideal agent for this purpose. The process

involves:

Nanoparticle Priming: The silane is grafted onto the nanoparticle surface as described in

Section 3.2.

Payload Conjugation: The resulting chloro-functionalized nanoparticles are then reacted with

a payload containing a nucleophilic group (e.g., an amine, thiol, or hydroxyl group). This

could be an active pharmaceutical ingredient (API), a targeting ligand (like a peptide or

antibody), or a stealthing agent (like polyethylene glycol, PEG).[10][11]

The chloride is a good leaving group for Sₙ2 reactions, allowing for efficient and stable covalent

attachment of the desired molecule.[12][13]
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Silica Nanoparticle
(NP-OH)

Step 1: Silanization

(3-Chloropropyl)ethoxydimethylsilane

Chloro-Functionalized NP
(NP-O-Si-R-Cl)

Step 2: Conjugation
(Nucleophilic Substitution)

Drug / Ligand with Nucleophile
(e.g., Drug-NH₂)

Drug-Conjugated Nanocarrier
(NP-O-Si-R-NH-Drug)

Click to download full resolution via product page

Workflow for Nanoparticle-Based Drug Carrier Synthesis.

Experimental Protocol: Functionalization of Silica
Nanoparticles
This protocol describes a general method for the post-synthesis grafting of (3-
Chloropropyl)ethoxydimethylsilane onto amorphous silica nanoparticles (SNPs).

Self-Validation and Causality: This protocol's integrity relies on the anhydrous conditions during

the grafting step to prevent premature self-condensation of the silane in solution. The post-

grafting washing steps are critical to remove physisorbed silane, ensuring that only covalently

bound molecules remain. Characterization via FTIR or TGA is essential to validate the success

of the functionalization.

Materials and Equipment:
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Silica Nanoparticles (SNPs)

Anhydrous Toluene

(3-Chloropropyl)ethoxydimethylsilane

Ethanol

Round-bottom flask with reflux condenser and nitrogen inlet

Magnetic stirrer and hot plate

Centrifuge

Ultrasonic bath

Drying oven

Step-by-Step Methodology:

Nanoparticle Preparation:

Disperse 100 mg of silica nanoparticles in 50 mL of anhydrous toluene in a round-bottom

flask.

Sonicate the suspension for 15 minutes to ensure a uniform dispersion and break up any

agglomerates.

Silanization Reaction:

Place the flask under a nitrogen atmosphere to prevent moisture from interfering with the

reaction.

Begin stirring the suspension.

Add 1.0 mL of (3-Chloropropyl)ethoxydimethylsilane to the suspension via syringe.

Rationale: An excess of silane is used to drive the reaction to completion and maximize

surface coverage.
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Heat the mixture to reflux (~110 °C) and maintain for 12 hours with vigorous stirring.

Rationale: Elevated temperature increases the reaction kinetics for both hydrolysis and

condensation.

Purification and Washing:

Allow the reaction mixture to cool to room temperature.

Collect the functionalized nanoparticles by centrifugation (e.g., 8000 rpm for 10 minutes).

Discard the supernatant, which contains unreacted silane and byproducts.

Resuspend the nanoparticle pellet in 40 mL of toluene and sonicate for 10 minutes.

Centrifuge and discard the supernatant. Repeat this washing step twice. Rationale:

Thorough washing is crucial to remove any non-covalently bound silane.

Perform a final wash with 40 mL of ethanol to remove residual toluene.

Drying:

Dry the final nanoparticle pellet in a vacuum oven at 60 °C overnight to yield the chloro-

functionalized silica nanoparticles as a fine white powder.

Safety and Handling
(3-Chloropropyl)ethoxydimethylsilane requires careful handling due to its hazardous

properties.[1]

GHS Hazards:

Flammable Liquid and Vapor (H226): Keep away from heat, sparks, open flames, and

other ignition sources.[1]

Harmful if Swallowed (H302): Do not ingest. Wash hands thoroughly after handling.[1]

Causes Skin Irritation (H315): Avoid contact with skin. Wear protective gloves.[1]

Causes Serious Eye Damage (H318): Wear safety goggles or a face shield.[1]
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Handling Precautions:

Work in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety

goggles, and a lab coat.

The compound is moisture-sensitive. Store in a tightly sealed container under an inert

atmosphere (e.g., nitrogen or argon) in a cool, dry place.[14]

Ground containers during transfer to prevent static discharge.

References
Gelest, Inc. (n.d.). 3-CHLOROPROPYLTRIMETHOXYSILANE, 98%. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 83538, (3-Chloropropyl)ethoxydimethylsilane. Retrieved from [Link]

Gelest, Inc. (2015, January 5). Safety Data Sheet: 3-

CHLOROPROPYLMETHYLDIETHOXYSILANE. Retrieved from [Link]

Frontiers in Pharmacology. (2023). Recent advances in surface decoration of nanoparticles

in drug delivery. Retrieved from [Link]

Powergate. (n.d.). 3-Chloropropylmethyldiethoxysilane MSDS/SDS. Retrieved from [Link]

Philippine Journal of Science. (2021). Formulating 3-Chloropropyltriethoxysilane Modified

Silica Nanoparticle Sprays as Hydrophobic Transparent Coatings onto Cotton Textiles.

Retrieved from [Link]

PubMed. (2020). A novel bioactive nanoparticle synthesized by conjugation of 3-chloropropyl

trimethoxy silane functionalized Fe3O4.... Retrieved from [Link]

ResearchGate. (2015). Nucleophilic substitution on silica surfaces.... Retrieved from [Link]

Gelest, Inc. (2015, October 5). Safety Data Sheet: 3-

CHLOROPROPYLDIMETHYLMETHOXYSILANE, 95%. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/3AminopropyltriethoxySilane.pdf
https://www.gelest.com/product/sic2338-0
https://www.benchchem.com/product/b084952/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-chloropropyl-ethoxydimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloropropyl_ethoxydimethylsilane
https://www.gelest.com/sds/SIC2352.0.pdf
https://www.frontiersin.org/articles/10.3389/fphar.2023.1189417/full
https://www.powergate.ca/pages/3-chloropropylmethyldiethoxysilane-msds-sds
https://philjournalsci.dost.gov.ph/images/pdf/pjs_pdf/vol150no1/formulating_3-chloropropyltriethoxysilane_modified_silica_.pdf
https://pubmed.ncbi.nlm.nih.gov/31933061/
https://www.researchgate.net/publication/281149791_Nucleophilic_substitution_on_silica_surfaces_Comparison_of_the_reactivity_of_a-_Versus_g-chlorosubstituted_silanes_in_the_reaction_with_sodium_azide
https://www.gelest.com/sds/SIC2338.0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubMed. (2021). Selective hydrosilylation of allyl chloride with trichlorosilane. Retrieved from

[Link]

ResearchGate. (2021). (PDF) Selective hydrosilylation of allyl chloride with trichlorosilane.

Retrieved from [Link]

National Center for Biotechnology Information. (2021). Selective hydrosilylation of allyl

chloride with trichlorosilane. Retrieved from [Link]

MDPI. (n.d.). Special Issue: Surface-Functionalized Nanoparticles: Preparations,

Characterizations, and Applications. Retrieved from [Link]

YouTube. (2012, June 20). Nucleophilic Substitution Reactions (3) - SN1. Retrieved from

[Link]

National Center for Biotechnology Information. (2022). Functionalization of Nanoparticulate

Drug Delivery Systems and Its Influence in Cancer Therapy. Retrieved from [Link]

Wikipedia. (n.d.). Nucleophilic substitution. Retrieved from [Link]

MDPI. (2021). Advances in Functionalization of Bioresorbable Nanomembranes and

Nanoparticles for Their Use in Biomedicine. Retrieved from [Link]

Khan Academy. (n.d.). Nucleophilic substitution reactions (video). Retrieved from [Link]

National Center for Biotechnology Information. (2013). Synthesis and surface

functionalization of silica nanoparticles for nanomedicine. Retrieved from [Link]

ScienceDirect. (2007). Functionalisation of mesoporous silica nanoparticles with 3-

isocynatopropyltrichlorosilane. Retrieved from [Link]

SCIRP. (2014). β-Hydrosilylation of Allylic Derivatives with Cyclic and Linear Siloxanes in the

Presence of Platinum Catalysts. Retrieved from [Link]

FLEX, The University of Sheffield. (n.d.). Silica nanoparticles grown from

organofunctionalised trialkoxysilanes.... Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/36697705/
https://www.researchgate.net/publication/351478546_Selective_hydrosilylation_of_allyl_chloride_with_trichlorosilane
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9814849/
https://www.mdpi.com/journal/ijms/special_issues/surface_nanoparticles
https://www.youtube.com/watch?v=gUZ40A2tD5c
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9140411/
https://en.wikipedia.org/wiki/Nucleophilic_substitution
https://www.mdpi.com/1422-0067/22/16/8893
https://www.khanacademy.org/science/organic-chemistry/substitution-elimination-reactions/nucleophilic-substitution-sn1-sn2/v/nucleophilic-substitution-reactions
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3833320/
https://www.sciencedirect.com/science/article/pii/S004040390701149X
https://www.scirp.org/journal/paperinformation.aspx?paperid=49042
https://etheses.whiterose.ac.uk/2179/1/Thesis_FINAL_SUBMISSION.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemistry LibreTexts. (2022, October 4). 4.18: Nucleophilic Substitution at Silicon. Retrieved

from [Link]

ResearchGate. (2007). Catalytic reactions of hydrosiloxanes with allyl chloride. Retrieved

from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (3-Chloropropyl)ethoxydimethylsilane | C7H17ClOSi | CID 83538 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. gelest.com [gelest.com]

3. Selective hydrosilylation of allyl chloride with trichlorosilane - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Selective hydrosilylation of allyl chloride with trichlorosilane - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Frontiers | Recent advances in surface decoration of nanoparticles in drug delivery
[frontiersin.org]

8. mdpi.com [mdpi.com]

9. Functionalization of Nanoparticulate Drug Delivery Systems and Its Influence in Cancer
Therapy - PMC [pmc.ncbi.nlm.nih.gov]

10. A novel bioactive nanoparticle synthesized by conjugation of 3-chloropropyl trimethoxy
silane functionalized Fe3O4 and 1-((3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-
yl)methylene)-2-(4-phenylthiazol-2-yl) hydrazine: assessment on anti-cancer against gastric
AGS cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

11. mdpi.com [mdpi.com]

12. Nucleophilic substitution - Wikipedia [en.wikipedia.org]

13. Khan Academy [khanacademy.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/04%3A_Structure_and_Reactions_of_Alcohols_Ethers_and_Thiols_Nucleophilic_Substitution/4.18%3A_Nucleophilic_Substitution_at_Silicon
https://www.researchgate.net/publication/229007012_Catalytic_reactions_of_hydrosiloxanes_with_allyl_chloride
https://www.benchchem.com/product/b084952?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloropropyl_ethoxydimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloropropyl_ethoxydimethylsilane
https://www.gelest.com/wp-content/uploads/product_msds/SIC2338.0-msds.pdf
https://pubmed.ncbi.nlm.nih.gov/36697705/
https://pubmed.ncbi.nlm.nih.gov/36697705/
https://www.researchgate.net/publication/351489706_Selective_hydrosilylation_of_allyl_chloride_with_trichlorosilane
https://pmc.ncbi.nlm.nih.gov/articles/PMC9814849/
https://www.researchgate.net/publication/282453987_Nucleophilic_substitution_on_silica_surfaces_Comparison_of_the_reactivity_of_a-_Versus_g-chlorosubstituted_silanes_in_the_reaction_with_sodium_azide
https://www.frontiersin.org/journals/nanotechnology/articles/10.3389/fnano.2024.1456939/full
https://www.frontiersin.org/journals/nanotechnology/articles/10.3389/fnano.2024.1456939/full
https://www.mdpi.com/journal/ijms/special_issues/Surface_Functionalized_Nanoparticles
https://pmc.ncbi.nlm.nih.gov/articles/PMC9145684/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9145684/
https://pubmed.ncbi.nlm.nih.gov/31933263/
https://pubmed.ncbi.nlm.nih.gov/31933263/
https://pubmed.ncbi.nlm.nih.gov/31933263/
https://pubmed.ncbi.nlm.nih.gov/31933263/
https://www.mdpi.com/1422-0067/24/12/10312
https://en.wikipedia.org/wiki/Nucleophilic_substitution
https://www.khanacademy.org/science/class-12-chemistry-india/x6a5fb67b43bb54b9:haloalkanes-haloarenes/x6a5fb67b43bb54b9:sn2-sn2-e1-e2/v/nucleophilic-substitution-reactions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. louisville.edu [louisville.edu]

To cite this document: BenchChem. [An In-depth Technical Guide to (3-
Chloropropyl)ethoxydimethylsilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084952/docs#an-in-depth-technical-guide-to-3-
chloropropyl-ethoxydimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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